2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid

• IUPAC Name: 2-(2-cyclohexylbenzimidazol-1-yl)acetic acid
• InChI: InChI=1S/C15H18N2O2/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19)
• InChI Key: BNSIJHUQNGRVHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC3=CC=CC=C3N2CC(=O)O
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• CAS No.: 97968-88-2

Description

“2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid” is a chemical compound with the molecular formula C15H18N2O2. It has a molecular weight of 258.32. The compound is in the form of a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H18N2O2/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19). This indicates the presence of a benzodiazol ring attached to a cyclohexyl group and an acetic acid group.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 214-219 degrees Celsius. The compound is likely to be soluble in polar solvents, similar to other benzodiazole derivatives.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Research on compounds structurally similar to 2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid reveals insights into their crystal structures and molecular interactions. For example, the study of febuxostat-acetic acid complexes highlights how molecular structures can influence the formation of supramolecular chains through hydrogen bonding and π–π stacking, suggesting applications in crystal engineering and material science (Min Wu et al., 2015).

Synthesis and Characterization of Novel Compounds

The synthesis of novel compounds, such as 2-(1H-benzo[d]imidazol-2-ylmethyl)-4-aryl-1-thia-4-azaspiro[4.5]decan-3-one, demonstrates the potential for creating new molecules with unique biological or chemical properties. These studies often aim to explore the antimicrobial, antifungal, and nematicidal activities, indicating possible applications in pharmaceuticals and agrochemicals (A. Srinivas et al., 2008).

Photophysical and Photochemical Properties

The exploration of photophysical and photochemical properties in compounds like imidazole derivatives suggests potential applications in the development of photochromic materials, sensors, and molecular switches. These studies focus on understanding how structural changes affect the optical properties, leading to applications in molecular electronics and photonics (Y. Sakaino, 1983).

Metal Complexes and Catalysis

Research into metal complexes, such as the synthesis and characterization of triphenyltin and tricyclohexyltin 2-(1H-imidazol-1-yl)acetates, reveals applications in catalysis and material science. These complexes exhibit unique coordination modes and structures, potentially useful in catalytic processes, polymerization, and the synthesis of novel materials (Xiangdong Gan et al., 2011).

Biological Activities and Pharmacological Applications

The investigation of biological activities and pharmacological applications is a key area of research. Studies on compounds with similar structures or functionalities have assessed their antioxidant, antimicrobial, and enzyme inhibitory activities. For instance, the synthesis and evaluation of novel amino acid bearing Schiff base ligands for their xanthine oxidase inhibitory activities suggest potential therapeutic applications in treating diseases related to oxidative stress (M. Ikram et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.